N-[4-({3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-yl}amino)phenyl]acetamide

• IUPAC Name: N-[4-[[10-(4-ethylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C23H20N6O3S2/c1-3-15-4-10-18(11-5-15)34(31,32)23-22-26-21(20-19(12-13-33-20)29(22)28-27-23)25-17-8-6-16(7-9-17)24-14(2)30/h4-13H,3H2,1-2H3,(H,24,30)(H,25,26)
• InChI Key: SURCPSIQTNAGKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC=C(C=C5)NC(=O)C
• Molecular Formula: C23H20N6O3S2
• Molecular Weight: 492.6 g/mol

Description

The compound “N-[4-({3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-yl}amino)phenyl]acetamide” is also known as Urea Transporter B Inhibitor, UTBinh-14. It is a cell-permeable triazolothienopyrimidine compound that acts as a reversible urea transporter B-selective inhibitor.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a Hill Formula of C20H17N5O2S3. It contains a thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-yl group, an ethylphenylsulfonyl group, and an acetamide group.

Physical And Chemical Properties Analysis

This compound is a white powder. It is soluble in DMSO at 100 mg/mL. The molecular weight of the compound is 455.58.

Mechanism of Action

This compound acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner. It exhibits little effect toward UT-A1, UT-A3, AQP1, CFTR, or TMEM16A channel activities.

Safety and Hazards

The compound should be stored at 2-8°C and protected from light. It is recommended to aliquot and freeze the reconstituted solutions at -20°C. The stock solutions are stable for up to 6 months at -20°C.